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Compound of Interest

Compound Name: 2-Piperidone

Cat. No.: B129406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial landscape for 2-
Piperidone (CAS No. 675-20-7), a pivotal building block in pharmaceutical and chemical

synthesis. This document details its availability, lists key suppliers, and outlines experimental

protocols for its synthesis, purification, and analysis, offering a vital resource for professionals

in research and development.

Commercial Availability and Suppliers
2-Piperidone, also known as δ-valerolactam, is readily available from a multitude of global

suppliers, including manufacturers in China, India, and the United States, as well as distributors

across Europe and North America. It is offered in various quantities, from grams for research

purposes to metric tons for industrial applications.

The purity of commercially available 2-Piperidone typically ranges from 98% to over 99%, with

analytical methods such as Gas Chromatography (GC) often cited to confirm purity. The

compound is generally supplied as a white to light yellow crystalline solid or powder. Pricing is

competitive and varies based on quantity, purity, and supplier. For bulk quantities, direct

inquiries to manufacturers are recommended to obtain customized quotes.

A summary of representative suppliers and their typical offerings is presented in the table

below.
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Supplier Region Supplier Type Typical Purity
Available
Quantities

Global/Online
Manufacturer/Distribut

or
≥98% Grams to Kilograms

China Manufacturer ≥99% Kilograms to Tons

India Manufacturer ≥99% Kilograms to Tons

North America Distributor ≥98% Grams to Kilograms

Europe Distributor ≥98% Grams to Kilograms

This table is a summary of typical offerings and is not exhaustive. Researchers should contact

specific suppliers for detailed specifications and availability.

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and quality control

analysis of 2-Piperidone, compiled from publicly available literature and patent documentation.

Synthesis of 2-Piperidone via Beckmann Rearrangement
This protocol is based on the well-established Beckmann rearrangement of cyclopentanone

oxime.

Materials:

Cyclopentanone

Hydroxylamine hydrochloride

Sodium bicarbonate

Concentrated Sulfuric Acid

Sodium hydroxide solution

Dichloromethane
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Anhydrous sodium sulfate

Standard laboratory glassware and equipment

Procedure:

Synthesis of Cyclopentanone Oxime:

In a round-bottom flask, dissolve hydroxylamine hydrochloride in water.

Add cyclopentanone to the solution.

Slowly add a solution of sodium bicarbonate in water while stirring.

Continue stirring at room temperature for 2-3 hours.

Extract the product with dichloromethane.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain cyclopentanone oxime.

Beckmann Rearrangement:

Carefully add concentrated sulfuric acid to a flask cooled in an ice bath.

Slowly add the cyclopentanone oxime to the sulfuric acid with vigorous stirring,

maintaining a low temperature.

After the addition is complete, allow the mixture to warm to room temperature and then

heat to 100-120°C for 30-60 minutes.

Cool the reaction mixture and pour it onto crushed ice.

Neutralize the solution with a concentrated sodium hydroxide solution.

Extract the aqueous layer multiple times with dichloromethane.

Combine the organic extracts, dry over anhydrous sodium sulfate, and remove the solvent

by rotary evaporation to yield crude 2-Piperidone.
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Purification by Fractional Distillation
Equipment:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Heating mantle

Vacuum pump and gauge

Procedure:

Set up the fractional distillation apparatus.

Place the crude 2-Piperidone in the distillation flask.

Heat the flask gently to melt the solid.

Apply vacuum and slowly increase the temperature.

Collect the fraction that distills at the boiling point of 2-Piperidone (approximately 135-138°C

at 10 mmHg).

The purified 2-Piperidone will solidify in the receiving flask upon cooling.

Quality Control and Analytical Procedures
A robust quality control workflow is essential to ensure the purity and identity of synthesized or

procured 2-Piperidone.

Workflow:

Caption: Quality control workflow for 2-Piperidone.
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Methodologies:

Gas Chromatography-Flame Ionization Detection (GC-FID) for Purity Assessment:

Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

Injector Temperature: 250°C.

Detector Temperature: 280°C.

Oven Program: Start at 100°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5

minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Injection: 1 µL of a 1 mg/mL solution in dichloromethane. Purity is determined by the area

percentage of the main peak.

Spectroscopic Analysis for Identity Confirmation:

¹H NMR (400 MHz, CDCl₃): δ ~3.25 (t, 2H), 2.45 (t, 2H), 1.85 (m, 4H), 6.5 (br s, 1H).

¹³C NMR (100 MHz, CDCl₃): δ ~172.0, 42.0, 31.0, 23.0, 21.5.

FT-IR (ATR): ν ~3280 (N-H stretch), 1650 (C=O stretch) cm⁻¹.

GC-MS (EI): Molecular ion (M⁺) at m/z = 99, with characteristic fragmentation patterns.

Signaling Pathways and Biological Relevance
2-Piperidone has been identified as a biomarker for the activity of Cytochrome P450 2E1

(CYP2E1). CYP2E1 is a crucial enzyme in the metabolism of a wide range of xenobiotics,

including many drugs and procarcinogens. The following diagram illustrates the general role of

CYP2E1 in xenobiotic metabolism, which can lead to detoxification or, in some cases,

bioactivation to toxic metabolites.
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Caption: Role of CYP2E1 in xenobiotic metabolism.

Supply Chain Overview
The commercial supply chain for 2-Piperidone typically begins with the synthesis of raw

materials and proceeds through manufacturing, distribution, and finally to the end-users in

research and industry.
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Caption: Commercial supply chain of 2-Piperidone.

To cite this document: BenchChem. [2-Piperidone: A Technical Guide to Commercial
Availability, Supply, and Quality Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129406#commercial-availability-and-suppliers-of-2-
piperidone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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